Cas no 1177362-49-0 (6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 1177362-49-0
• MF: C₁₂H₉ClN₂OS
• MW: 264.730660200119
• CID: 5734229
• PubChem ID: 45496420
• Update Time: 2025-06-08

6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(furan-2-ylmethyl)-1,3-benzothiazol-2-amine
• EN300-237251
• 6-chloro-N-(2-furylmethyl)-1,3-benzothiazol-2-amine
• F2146-0577
• 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine
• AKOS015957874
• 6-Chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2(3h)-imine
• 1177362-49-0
• CS-0270943

• Inchi： 1S/C12H9ClN2OS/c13-8-3-4-10-11(6-8)17-12(15-10)14-7-9-2-1-5-16-9/h1-6H,7H2,(H,14,15)
• InChI Key： LYCUOXZFGCGXAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NCC1=CC=CO1

Computed Properties

• Exact Mass: 264.0124118g/mol
• Monoisotopic Mass: 264.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine

Introduction to 6-Chloro-N-[(Furan-2-yl)methyl]-1,3-Benzothiazol-2-amine (CAS No. 1177362-49-0)

6-Chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1177362-49-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine features a benzothiazole core with a chloro substituent at the 6-position and an N-substituted furan moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that it could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine have also been investigated to assess its suitability for clinical use. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine, several preclinical studies have been conducted to evaluate its safety and efficacy. Animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These results are encouraging and support the advancement of this compound into clinical trials.

In conclusion, 6-chloro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1177362-49-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy and inflammation management. As more studies are conducted, it is likely that additional therapeutic benefits will be discovered, further solidifying its importance in the field of medicinal chemistry.